![molecular formula C8H8N2O2S B188533 2-(Methylsulfonyl)-1H-benzo[d]imidazole CAS No. 57159-81-6](/img/structure/B188533.png)
2-(Methylsulfonyl)-1H-benzo[d]imidazole
Overview
Description
2-(Methylsulfonyl)-1H-benzo[d]imidazole is a chemical compound with the molecular formula C4H6N2O2S . It has a molecular weight of 146.17 . The IUPAC name for this compound is 1H-imidazol-2-yl methyl sulfone .
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The compound is stored at a temperature of 4°C . More detailed physical and chemical properties are not provided in the search results.Scientific Research Applications
Electrophysiological Activity
The synthesis of N-substituted imidazolylbenzamides or benzene-sulfonamides, including compounds with 2-(Methylsulfonyl)-1H-benzo[d]imidazole, demonstrated significant potency in cardiac electrophysiological activities. These compounds were compared to sematilide, a class III agent in clinical trials, indicating the potential of 1H-imidazol-1-yl moiety in cardiac applications (Morgan et al., 1990).
Cyclooxygenase-2 Inhibition
A series of 5-substituted 1-benzyl-2-(methylsulfonyl)-1H-imidazole derivatives were designed and evaluated as selective cyclooxygenase-2 inhibitors. These derivatives, including compound 5b, showed potent inhibitory activity against cyclooxygenase-2 in micromolar concentrations, comparable to Celecoxib, a known inhibitor (Kiani et al., 2018).
Antitumor Activity
A study on the synthesis of novel 5-hydrosulfonyl-1H-benzo[d]imidazol-2(3H)-one derivatives bearing natural product substructures, including this compound, showed that some compounds effectively inhibited the growth of cancerous cells like A549, HCC1937, and MDA-MB-468 human tumor cell lines. Compound 5b demonstrated significant potential, with IC50 values indicating effective anticancer properties (Ouyang et al., 2016).
Corrosion Inhibition
Compounds derived from this compound were synthesized and assessed for their corrosion inhibition ability towards mild steel in sulphuric acid. These derivatives displayed protective properties and mixed type behaviour as corrosion inhibitors, evidenced by increased charge transfer resistance and confirmed by SEM micrographs (Ammal et al., 2018).
Catalysis in Synthesis
This compound derivatives were used in the synthesis of various compounds. For instance, ionic liquid 1,3-disulfonic acid imidazolium hydrogen sulfate catalyzed the synthesis of 1,2,4,5-tetrasubstituted imidazoles, indicating the catalyst's efficiency and dual hydrogen-bond donor properties (Zolfigol et al., 2013).
Antiviral Properties
Novel series of benzo[d]imidazole-based heterocycles, including this compound derivatives, were synthesized and evaluated as antiviral agents. These compounds displayed promising results against viruses such as HIV-1, HCV, SSPE, and H1N1, with insights into their molecular mechanism of action through in vitro and in silico screenings (Eldebss et al., 2015).
Mechanism of Action
Target of Action
Imidazole derivatives are known to have a broad pharmacological spectrum, including antibacterial, antifungal, antituberculosis, antiviral, anticancer, antioxidant, antidiabetic, anti-inflammatory, and analgesic effects . They are also known to inhibit cholinesterase, carbonic anhydrase, and monoamine oxidase (MAO) enzymes .
Mode of Action
Imidazole derivatives are known to interact with key enzymes and receptors . For instance, they can form hydrogen bonds with key enzymes and receptors, which can lead to changes in the biological activities of these targets .
Biochemical Pathways
Imidazole derivatives are known to affect a wide range of biochemical pathways due to their broad pharmacological spectrum .
Pharmacokinetics
A study on similar imidazole derivatives showed that they have reasonable accuracy within the applicability domain .
Result of Action
Imidazole derivatives are known to have a wide range of biological activities, including antibacterial, antifungal, antituberculosis, antiviral, anticancer, antioxidant, antidiabetic, anti-inflammatory, and analgesic effects .
Action Environment
It is known that the efficacy of similar compounds can be influenced by factors such as ph, temperature, and the presence of other substances .
Biochemical Analysis
Biochemical Properties
It has been found that imidazole derivatives, which include 2-(Methylsulfonyl)-1H-benzo[d]imidazole, have been evaluated as selective cyclooxygenase-2 inhibitors . This suggests that this compound may interact with enzymes such as cyclooxygenase-2 .
Cellular Effects
Imidazole derivatives have been found to have anti-cancer effects in hepatocellular carcinoma cell lines . This suggests that this compound may also have potential effects on cell function and cellular processes.
Molecular Mechanism
Imidazole derivatives have been found to inhibit cyclooxygenase-2, suggesting that this compound may also exert its effects through similar mechanisms .
properties
IUPAC Name |
2-methylsulfonyl-1H-benzimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O2S/c1-13(11,12)8-9-6-4-2-3-5-7(6)10-8/h2-5H,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEEMFGGMWJGRQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NC2=CC=CC=C2N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20307528 | |
Record name | 2-(methylsulfonyl)-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20307528 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57159-81-6 | |
Record name | 57159-81-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=191930 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(methylsulfonyl)-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20307528 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methanesulfonyl-1H-1,3-benzodiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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